Cas no 142260-33-1 (Benzeneheptanoic acid, 4-[[4-[(methylsulfonyl)amino]phenyl]methyl]-)

• Product Name: Benzeneheptanoic acid, 4-[[4-[(methylsulfonyl)amino]phenyl]methyl]-
• CAS No: 142260-33-1
• MF: C₂₁H₂₇NO₄S
• MW: 389.508384943008
• CID: 1316448
• Update Time: 2024-08-18

Benzeneheptanoic acid, 4-[[4-[(methylsulfonyl)amino]phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneheptanoic acid, 4-[[4-[(methylsulfonyl)amino]phenyl]methyl]-

• Inchi： 1S/C21H27NO4S/c1-27(25,26)22-20-14-12-19(13-15-20)16-18-10-8-17(9-11-18)6-4-2-3-5-7-21(23)24/h8-15,22H,2-7,16H2,1H3,(H,23,24)
• InChI Key： XFUCTBARHGSHFG-UHFFFAOYSA-N
• SMILES： C1(CCCCCCC(O)=O)=CC=C(CC2=CC=C(NS(C)(=O)=O)C=C2)C=C1

Computed Properties

• Exact Mass: 389.16621

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Boiling Point: 582.6±60.0 °C(Predicted)
• PSA: 83.47
• pka: 4.77±0.10(Predicted)